6-Methoxy-2-(trifluoromethyl)quinolin-4-ol
Overview
Description
“6-Methoxy-2-(trifluoromethyl)quinolin-4-ol” is a chemical compound with the formula C₁₁H₈F₃NO . It is a derivative of quinoline, substituted with methoxy, hydroxyl, and trifluoromethyl groups .
Synthesis Analysis
The synthesis of “6-Methoxy-2-(trifluoromethyl)quinolin-4-ol” involves several steps. One reported method involves the reaction of 2-chloro-7-methoxyquinolin-4 (1H)-one with trifluoromethyltrimethylsilane in the presence of a Lewis acid catalyst. Another method involves the reaction of 4-methoxy-aniline with ethyl 4,4,4-trifluoroacetoacetate, followed by a reaction with polyphosphoric acid .Molecular Structure Analysis
The molecular structure of “6-Methoxy-2-(trifluoromethyl)quinolin-4-ol” consists of a quinoline core, which is a heterocyclic aromatic organic compound. It has a methoxy group attached to the 6th carbon, a trifluoromethyl group attached to the 2nd carbon, and a hydroxyl group attached to the 4th carbon .Chemical Reactions Analysis
The chemical reactions involving “6-Methoxy-2-(trifluoromethyl)quinolin-4-ol” are complex and can involve several steps. For instance, one synthesis method involves the reaction of 4-methoxy-aniline with ethyl 4,4,4-trifluoroacetoacetate, followed by a reaction with polyphosphoric acid .Physical And Chemical Properties Analysis
The molecular weight of “6-Methoxy-2-(trifluoromethyl)quinolin-4-ol” is 243.18 g/mol . It has a high GI absorption and is BBB permeant . The compound is soluble, with a solubility of 0.104 mg/ml .Scientific Research Applications
Pharmaceuticals: Drug Synthesis and Medicinal Chemistry
The trifluoromethyl group in 6-Methoxy-2-(trifluoromethyl)quinolin-4-ol is a common pharmacophore in many FDA-approved drugs . This compound’s presence in a drug can enhance its metabolic stability, bioavailability, and membrane permeability. It can act as a building block in synthesizing potential therapeutic agents, particularly in designing drugs with improved pharmacokinetic properties.
properties
IUPAC Name |
6-methoxy-2-(trifluoromethyl)-1H-quinolin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8F3NO2/c1-17-6-2-3-8-7(4-6)9(16)5-10(15-8)11(12,13)14/h2-5H,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLZDJBZPTTUUPM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)NC(=CC2=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90299224 |
Source
|
| Record name | 6-Methoxy-2-(trifluoromethyl)quinolin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90299224 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methoxy-2-(trifluoromethyl)quinolin-4-ol | |
CAS RN |
1701-21-9 |
Source
|
| Record name | 6-Methoxy-2-(trifluoromethyl)-4-quinolinol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1701-21-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Methoxy-2-(trifluoromethyl)quinolin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90299224 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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